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Introduction

[GIn144]-PLP (139-151) is a synthetic peptide analogue of the myelin proteolipid protein (PLP)
fragment 139-151. It is a crucial tool in immunology research, particularly in the study of
autoimmune diseases of the central nervous system, such as multiple sclerosis (MS). This
peptide is an experimental antigen used to investigate T-cell responses to both autoantigens
and cross-reactive non-autoantigens.[1][2] The substitution of glutamine at position 144 is
designed to modulate the T-cell response and is used in studies of T-cell regulation in
autoimmune pathogenesis.[1][3]

The primary application of [GIn144]-PLP (139-151) is in the induction of Experimental
Autoimmune Encephalomyelitis (EAE) in susceptible animal models, which serves as a widely
used model for human MS.[3] By activating T-cells through binding to the T-cell receptor (TCR),
[GIn144]-PLP (139-151) triggers an immune response that leads to inflammation and
demyelination in the central nervous system, mimicking the pathology of MS.[1][2]

These application notes provide detailed protocols for the preparation of [GIn144]-PLP (139-
151) for injection, including reconstitution of the lyophilized peptide and its formulation for in
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vivo studies.

Product Information
Property

Value

Sequence (Three Letter Code)

His-Ser-Leu-Gly-Lys-GIn-Leu-Gly-His-Pro-Asp-
Lys-Phe

Calculated Molecular Weight

1463.67 g/mol

Molecular Formula

C66H102N20018

Appearance

Lyophilized powder

Purity

>95%

Storage (Lyophilized)

Store at -20°C. The lyophilized powder is stable

for extended periods when stored correctly.[4]

Reconstitution of Lyophilized [GIn144]-PLP (139-

151)

Proper reconstitution of the lyophilized peptide is critical to ensure its biological activity and to

obtain reliable experimental results. The following protocol outlines the recommended

procedure.

Materials:

e Lyophilized [GIn144]-PLP (139-151) vial

 Sterile, pyrogen-free water, or a suitable buffer (e.g., sterile PBS)

» Sterile, non-pyrogenic polypropylene tubes

o Calibrated micropipettes with sterile tips

o \ortex mixer

e Optional: Bath sonicator
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Protocol:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

» Solvent Selection: The choice of solvent can impact the solubility and stability of the peptide.
For many peptides, sterile, distilled water is a suitable solvent. For the parent peptide PLP
(139-151), solubility in water is reported to be up to 2 mg/mL.[4][5] It is recommended to start
with a small amount of solvent to test solubility. If the peptide is difficult to dissolve in water,
the addition of a small amount of a solubilizing agent like acetonitrile may be necessary. For
in vivo experiments, the final solution must be biocompatible.

e Reconstitution Procedure:

o

Carefully remove the cap from the vial.

o Using a calibrated micropipette, add the calculated volume of the chosen sterile solvent to
the vial to achieve the desired stock concentration.

o Gently swirl the vial to dissolve the peptide. Avoid vigorous shaking, as this can cause
aggregation or degradation of the peptide.

o If the peptide does not fully dissolve, gentle vortexing or sonication in a water bath for a
few minutes can be used to aid dissolution.

 Verification of Reconstitution: Visually inspect the solution to ensure that the peptide has
completely dissolved and that there are no visible particulates. The solution should be clear
and colorless.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the reconstituted peptide solution into smaller, single-use
volumes in sterile polypropylene tubes.
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o Store the aliquots at -20°C or -80°C. For the parent peptide PLP (139-151), reconstituted
solutions are reported to be stable for 3 months at -20°C and up to one year at -80°C.[6][7]
A product datasheet for [GIn144]-PLP (139-151) suggests that in solvent, it is stable for
one year at -80°C.[7]

Experimental Protocol: Induction of EAE in Mice

This protocol describes the preparation and administration of [GIn144]-PLP (139-151) to
induce EAE in susceptible mouse strains (e.g., SJL/J mice).

Materials:

Reconstituted [GIn144]-PLP (139-151) stock solution

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL)
» Sterile Phosphate-Buffered Saline (PBS), pH 7.4

o Pertussis toxin (PTX) from Bordetella pertussis (optional, for enhancing disease severity)
o Sterile 1 mL Luer-Lok syringes

o Sterile 27-gauge needles

o Glass emulsifying syringes or a high-speed homogenizer

Protocol:

e Preparation of the Peptide-CFA Emulsion:

o The final injection volume is typically 100-200 pL per mouse.

o A common dosage for the parent peptide PLP (139-151) is 50-100 pg per mouse.[8]

o To prepare the emulsion, mix the [GIn144]-PLP (139-151) solution with an equal volume
of CFA. For example, to prepare 1 mL of emulsion for 5 mice (at 100 u g/mouse in a 200
ML injection volume), you would mix 500 pL of a 1 mg/mL peptide solution with 500 pL of
CFA.
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o Emulsification is a critical step. A stable water-in-oil emulsion can be created by drawing
the mixture into and expelling it from a glass syringe repeatedly until a thick, white
emulsion is formed. A drop of a stable emulsion should not disperse when placed in a
beaker of water.

e Immunization Procedure:

o Administer the emulsion via subcutaneous injection. A common method is to inject into two
sites on the flank of each mouse.

o For a 200 pL total dose, inject 100 pL at each site.
o Administration of Pertussis Toxin (Optional):
o To enhance the EAE severity, pertussis toxin can be administered.

o Atypical protocol involves intraperitoneal injection of 100-200 ng of PTX in sterile PBS on
the day of immunization and again 48 hours later.

e Monitoring of Animals:

o Following immunization, monitor the mice daily for clinical signs of EAE, which typically
appear 9-14 days post-immunization.

o Clinical scoring is used to assess disease severity on a scale of 0 to 5 (e.g., 0 = no signs,
1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = moribund, 5 = death).

Signaling Pathway and Experimental Workflow
T-Cell Receptor Activation by [GIn144]-PLP (139-151)

The binding of the [GIn144]-PLP (139-151) peptide, presented by an antigen-presenting cell
(APC) via the Major Histocompatibility Complex (MHC) class Il molecule, to the T-cell receptor
(TCR) on a CD4+ T-cell initiates a complex intracellular signaling cascade. This leads to T-cell
activation, proliferation, and differentiation into effector T-cells that mediate the autoimmune
response.
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Caption: TCR signaling cascade initiated by [GIn144]-PLP (139-151).

Experimental Workflow for EAE Induction

The following diagram illustrates the key steps in the experimental workflow for inducing EAE
using [GIn144]-PLP (139-151).
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Caption: Workflow for EAE induction with [GIn144]-PLP (139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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